N-(4-((4-(ethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-5-isopropyl-2-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-((4-(ethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-5-isopropyl-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C23H29N5O2S and its molecular weight is 439.58. The purity is usually 95%.
BenchChem offers high-quality N-(4-((4-(ethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-5-isopropyl-2-methylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-((4-(ethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-5-isopropyl-2-methylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Reactivity
Researchers have developed various methodologies for the synthesis and modification of sulfonamide derivatives, highlighting their versatility and potential applications in drug development and material science. For instance, the synthesis of sulfonamide derivatives through reactions involving thiosemicarbazides, triazoles, and Schiff bases demonstrates their applicability as α-blocking agents with antihypertensive properties and low toxicity (Abdel-Wahab et al., 2008). Furthermore, the development of bifunctional oligo-α-aminopyridine ligands and their copper(II) complexes highlights the use of sulfonamides in constructing complex molecular architectures with potential applications in catalysis and material science (Hasan et al., 2003).
Anticancer and Antibacterial Properties
Several studies focus on the synthesis of sulfonamide derivatives for evaluating their biological activities, particularly their anticancer and antibacterial properties. For example, novel pyrazolopyrimidines derivatives were synthesized and assessed for their anticancer and anti-5-lipoxygenase agents, demonstrating the potential of sulfonamide derivatives in therapeutic applications (Rahmouni et al., 2016). Similarly, synthetic N-alkyl/aralkyl-4-methyl-N-(naphthalen-1-yl)benzenesulfonamides showcased potent antibacterial agents and moderate to weak enzyme inhibitors, indicating their promise in addressing bacterial infections (Abbasi et al., 2015).
Hypoxic Cell Selective Cytotoxic Agents
Research into nitrobenzenesulfonamides containing nitroisopropyl and (ureidooxy)methyl groups as novel hypoxic cell selective cytotoxic agents underscores the potential of sulfonamide compounds in cancer therapy. These compounds were shown to preferentially toxic to hypoxic EMT6 mammary carcinoma cells, suggesting a new avenue for targeted cancer treatment (Saari et al., 1991).
Mechanism of Action
Target of Action
The compound, also known as N-(4-((4-(ethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-5-isopropyl-2-methylbenzenesulfonamide, is a member of the class of pyrimidines . It is structurally similar to Imatinib, a therapeutic agent used to treat leukemia . Imatinib specifically inhibits the activity of tyrosine kinases , suggesting that our compound might have a similar target.
Mode of Action
Imatinib binds to an inactive Abelson tyrosine kinase domain characteristic for this gene through numerous hydrogen bonds, hydrophobic C–H…π and π…π interactions . This binding inhibits the activity of tyrosine kinases, preventing the over-proliferation of cells, a common characteristic of leukemia .
Pharmacokinetics
It is metabolized primarily in the liver and excreted via the bile and feces .
properties
IUPAC Name |
N-[4-[[4-(ethylamino)-6-methylpyrimidin-2-yl]amino]phenyl]-2-methyl-5-propan-2-ylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N5O2S/c1-6-24-22-13-17(5)25-23(27-22)26-19-9-11-20(12-10-19)28-31(29,30)21-14-18(15(2)3)8-7-16(21)4/h7-15,28H,6H2,1-5H3,(H2,24,25,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDGCSDJTPJXOGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC(=NC(=C1)C)NC2=CC=C(C=C2)NS(=O)(=O)C3=C(C=CC(=C3)C(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-((4-(ethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-5-isopropyl-2-methylbenzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.